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Compound of Interest

Compound Name: Salgim
CAS No.: 331284-85-6
Cat. No.: B12772139
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) regarding techniques to extend the shelf life of unpasteurized Salgam.

Frequently Asked Questions (FAQs)

1. What is the typical shelf life of unpasteurized Salgam and what are the primary spoilage
indicators?

Unpasteurized Salgam, a traditional Turkish fermented beverage, typically has a limited shelf
life of a few days to a couple of weeks when stored at room temperature. Under refrigerated
conditions (4°C), its shelf life can be extended to approximately 3 to 4 months.[1] The primary
spoilage indicators are:

¢ Yeast overgrowth: Formation of a film or pellicle on the surface.
o Off-odors and flavors: Production of undesirable aromatic compounds.

e Gas production: Leading to bloating or bursting of containers.
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e Changes in acidity and pH: A significant decrease in acidity can indicate spoilage.[2]

e Color changes: Degradation of anthocyanins, leading to a less vibrant color.[3]

2. What are the main microorganisms responsible for the spoilage of unpasteurized Salgam?

The primary spoilage organisms in Salgam are yeasts, due to their ability to thrive in the acidic
and low-oxygen environment of the beverage. The wild yeast Candida inconspicua has been
specifically identified as a spoilage microorganism in Salgam.[4] Other yeasts such as Pichia,
Saccharomyces, and Rhodotorula are also common culprits in the spoilage of acidic
beverages.[5]

3. What are the most promising non-thermal techniques for extending the shelf life of
unpasteurized Salgam?

Several non-thermal techniques are being explored to extend the shelf life of unpasteurized
Salgam while preserving its sensory and nutritional qualities. These include:

High-Pressure Processing (HPP): This method subjects the beverage to high pressures to
inactivate spoilage microorganisms.

e Pulsed Electric Field (PEF): This technique uses short pulses of high-voltage electricity to
disrupt the cell membranes of microorganisms.

o Microfiltration: This physical method removes microorganisms by passing the Salgam
through a membrane with a specific pore size.

 Ultraviolet (UV-C) Irradiation: This method uses UV-C light to damage the DNA of
microorganisms, preventing their replication.

» Biopreservation: This involves the use of selected starter cultures of lactic acid bacteria
(LAB) that can outcompete spoilage organisms and produce antimicrobial compounds.[6]

Troubleshooting Guides
Issue 1: Off-Flavors and Aromas After Treatment
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Potential Cause

Troubleshooting Steps

Residual microbial activity: Incomplete

inactivation of spoilage yeasts or bacteria.

- Verify the parameters of your preservation
technique (e.g., pressure and time for HPP,
electric field strength for PEF, filter integrity for
microfiltration).- Perform microbial plate counts
before and after treatment to confirm the
reduction of spoilage organisms.- Consider a
combination of hurdles (e.g., mild heat treatment
followed by refrigeration) if a single method is

insufficient.

Chemical changes induced by the treatment:
Some treatments can alter the chemical
composition of Salgam, leading to the formation

of undesirable compounds.

- For PEF, optimize the pulse width and
frequency to minimize electrochemical
reactions.- For UV-C, be aware that it can
degrade light-sensitive compounds; consider
using packaging with UV-blocking properties
post-treatment.- For chemical preservatives,
ensure you are using the correct concentration,
as excessive amounts can impart a chemical

taste.

Oxidation: Exposure to oxygen during or after

processing can lead to oxidative spoilage.

- Minimize headspace in packaging.- Consider
packaging with low oxygen permeability.- If
possible, process under a modified atmosphere

(e.g., nitrogen flushing).

Issue 2: Loss of Color and Bioactive Compounds
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Potential Cause

Troubleshooting Steps

Degradation of anthocyanins: Anthocyanins,
which give Salgam its characteristic red color,

are sensitive to heat, light, and pH changes.

- Avoid thermal treatments where possible. Non-
thermal methods like HPP and PEF are
generally better at preserving anthocyanins.-
Protect the product from light exposure during
and after processing by using opaque or UV-
protective packaging.- Monitor and control the
pH of the Salgam, as significant shifts can affect

color stability.

Enzymatic activity: Residual enzyme activity can
lead to the breakdown of pigments and other

bioactive compounds.

- Ensure your chosen preservation method is
effective at inactivating relevant enzymes. HPP
and PEF have been shown to inactivate some
enzymes.- A short, mild heat treatment
(blanching) of the raw materials before
fermentation could be considered to inactivate
enzymes, though this may impact the

"unpasteurized" nature of the final product.

Issue 3: Inconsistent Microbial Reduction
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Potential Cause

Troubleshooting Steps

Non-uniform treatment: The preservation
treatment is not being applied evenly throughout

the product.

- For HPP, ensure the pressure is transmitted
uniformly within the vessel.- For PEF, check for
uniform flow through the treatment chamber and
ensure there are no air bubbles.- For UV-C, the
turbidity of the Salgam can be a major issue.
Consider pre-filtration to reduce suspended
solids that can shield microorganisms from the
UV light. Ensure a turbulent flow to expose all

parts of the liquid to the UV source.[7]

Resistant microbial strains: Some strains of
yeast or bacteria may have a higher resistance

to the applied treatment.

- Characterize the spoilage microorganisms in
your specific Salgam to understand their
resistance profiles.- Consider increasing the
intensity or duration of the treatment, but be
mindful of potential negative impacts on quality.-
A hurdle approach, combining different
preservation methods at lower intensities, can
be more effective against a broader range of

microorganisms.

Post-treatment contamination: The product is
being re-contaminated after the preservation

step.

- Ensure all post-treatment handling and
packaging is conducted under strict aseptic or
clean conditions.- Verify the sterility of your

packaging materials.

Data Presentation

Table 1: Effect of Chemical Preservatives on Microbial Counts and Physicochemical Properties

of Salgam after 6 Months of Storage
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. . Final Total
. . Final LAB Final Yeast o
Preservativ  Concentrati . Acidity (g/L
Count (log Count (log Final pH .
e on (mgl/L) as lactic
CFU/mL) CFU/mL) .
acid)

Control 0 4.60 4.01 3.43 4.41
Sodium

25 4.15 3.11 3.44 5.23
Benzoate
100 3.89 2.56 3.45 5.61
400 3.21 1.87 3.48 5.42
800 2.48 1.31 3.52 5.33
Potassium

25 4.23 3.24 3.44 511
Sorbate
100 3.98 2.87 3.46 5.34
400 3.45 211 3.49 5.28
800 2.87 1.56 351 5.19
Natamycin 25 4.55 2.98 3.44 4,98
100 4.32 2.45 3.45 5.21
400 3.98 1.98 3.47 5.15
800 3.54 1.43 3.50 5.09

Source: Adapted from[3]

Table 2: Effect of Microfiltration and Storage Temperature on Microbial Counts in Salgam
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Count after 6

Storage Initial Count .
Treatment months (log Log Reduction
Temperature (log CFU/mL)
CFU/mL)
Total Aerobic
Mesophilic
Bacteria
Unfiltered 4°C 7.8 5.2 2.6
20°C 7.8 6.5 1.3
Filtered (0.45
4°C 3.2 2.8 0.4
Hm)
20°C 3.2 4.1 -0.9
Yeast
Unfiltered 4°C 6.5 4.3 2.2
20°C 6.5 5.8 0.7
Filtered (0.45
4°C 1.5 1.1 0.4
Hm)
20°C 15 2.9 -14

Source: Adapted from[8]

Table 3: Effect of Pulsed Electric Field (PEF) on Microbial Counts in Salgam after 70 Days of
Cold Storage (4°C)

PEF-treated (1 kV/cm) (log

Microbial Group Control (log CFU/mL)
CFU/mL)
Total Aerobic Mesophilic
_ ~4.5 ~4.1
Bacteria
Lactic Acid Bacteria ~4.3 ~4.1
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Source: Adapted from[5]

Table 4: Optimal Parameters and Effects of High-Pressure Processing (HPP) on Salgam

Parameter Value

Optimal HPP Conditions

Pressure 367 MPa
Temperature 31.9°C
Time 10.5 min

Effects under Optimal Conditions

Yeast and Mold Reduction 4.30 log CFU/mL

Total Flavonoid Content 192.89 mg QE/100 mL
Total Monomeric Anthocyanin Content 11.88 mg/100 mL
Titratable Acidity 2.41 g lactic acid/L

Source: Adapted from[5]

Experimental Protocols
Chemical Preservation

Objective: To evaluate the efficacy of sodium benzoate, potassium sorbate, and natamycin in
extending the shelf life of unpasteurized Salgam.

Methodology:
» Prepare unpasteurized Salgam following a traditional recipe.
o Aseptically dispense the Salgam into sterile containers.

e Prepare stock solutions of sodium benzoate, potassium sorbate, and natamycin.
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e Add the preservatives to the Salgam samples to achieve final concentrations of 25, 100, 400,
and 800 mg/L for each preservative. A control sample with no added preservatives should
also be prepared.

o Seal the containers and store them at room temperature (e.g., 25°C) for a period of up to 6
months.

e Atregular intervals (e.g., 0, 1, 3, and 6 months), perform the following analyses:

o Microbiological analysis: Plate counts for total aerobic mesophilic bacteria, lactic acid
bacteria (on MRS agar), and yeasts and molds (on PDA or YGC agar).

o Physicochemical analysis: Measure pH and titratable acidity (expressed as g/L of lactic
acid).

o Sensory analysis: Evaluate color, aroma, taste, and overall acceptability using a trained
panel.

Microfiltration

Objective: To assess the effectiveness of microfiltration in reducing the microbial load of
unpasteurized Salgam.

Methodology:

Produce unpasteurized Salgam and allow it to ferment.
o Use a microfiltration unit equipped with a membrane filter with a pore size of 0.45 pum.

o Pass the Salgam through the microfiltration system. The operating pressure and flow rate
should be optimized for the specific equipment.

o Collect the filtered (permeate) and unfiltered (retentate) Salgam in sterile containers.
o Aseptically package the filtered and unfiltered Salgam.

o Store the samples at different temperatures, for example, 4°C and 20°C, for up to 6 months.
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» Conduct microbiological (total aerobic mesophilic bacteria, LAB, yeasts, and molds),
physicochemical (pH, total soluble solids, titratable acidity), and sensory analyses at regular
intervals.

Pulsed Electric Field (PEF) Processing

Objective: To determine the impact of PEF treatment on the microbial stability and quality of
unpasteurized Salgam.

Methodology:
e Prepare unpasteurized Salgam.
e Use a continuous PEF system with a treatment chamber.

o Set the PEF parameters. For example, an electric field strength of 1 kV/cm, a pulse width in
the microsecond range, and a specific frequency.

e Pump the Salgam through the PEF treatment chamber at a controlled flow rate.

o Collect the PEF-treated Salgam in sterile containers. A control sample that passes through
the system without the application of the electric field should also be collected.

» Store the treated and control samples at 4°C for an extended period (e.g., 70 days).

o Monitor the microbial (total aerobic mesophilic bacteria, LAB) and physicochemical (pH,
titratable acidity, total phenolic content, antioxidant activity) properties, as well as sensory
characteristics, at different time points during storage.[5]

High-Pressure Processing (HPP)

Objective: To optimize HPP parameters for the preservation of unpasteurized Salgam and
evaluate its effects on microbial and physicochemical quality.

Methodology:

e Produce unpasteurized Salgam and package it in flexible, pressure-resistant pouches,
ensuring minimal headspace.
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« Utilize a high-pressure processing unit.

» Conduct experiments based on a response surface methodology (e.g., Box-Behnken design)

with varying parameters for pressure (100-500 MPa), temperature (20—40 °C), and time (5—

15 min).[5]

o After HPP treatment, store the samples at refrigerated temperature (4°C).

» Analyze the samples for microbial reduction (total mesophilic aerobic bacteria, LAB, yeasts,

and molds) and changes in physicochemical properties (pH, total soluble solids, titratable

acidity, bioactive compounds, and color).[5]

» Determine the optimal HPP conditions for maximizing microbial inactivation while minimizing

quality degradation.[5]
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Caption: General metabolic pathway of yeast spoilage in unpasteurized Salgam.
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Caption: General experimental workflow for evaluating shelf life extension techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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